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Compound of Interest

Compound Name: Fluazifop

Cat. No.: B150276

Technical Support Center: Fluazifop Application
Timing
This technical support center provides researchers, scientists, and drug development

professionals with detailed guidance on the effect of application time of day on the phytotoxicity
of fluazifop.

Frequently Asked Questions (FAQSs)

Q1: Does the time of day | apply fluazifop affect its phytotoxicity and weed control efficacy?

Al: Yes, the time of day of application significantly influences the efficacy of fluazifop.[1][2][3]
Research has demonstrated that fluazifop-p-butyl provides better control of grass weeds, such
as Urochloa plantaginea, when applied in the early morning (e.g., 6 a.m.) or during the night
compared to applications during the warmer parts of the day, like late morning and afternoon
(e.g., 11 a.m. and 4 p.m.).[1][2][3][4]

Q2: What are the underlying mechanisms for this time-of-day effect on fluazifop phytotoxicity?

A2: The variation in fluazifop's effectiveness is primarily linked to the interplay between
environmental conditions and the plant's physiological responses, which follow a diurnal
rhythm.[1][3] Key factors include:
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o Leaf Angle: The orientation of weed leaves changes throughout the day. During the hottest
parts of the day (e.g., 11 a.m. and 4 p.m.), some grass weeds exhibit more vertically oriented
or rolled leaves, which reduces the surface area for herbicide interception.[3][5]

e Environmental Conditions: Air temperature, relative humidity (RH), and photosynthetically
active radiation (PAR) fluctuate throughout the day.[1][3] Applications in the early morning
are often associated with lower temperatures and higher RH, which can improve herbicide
uptake. Conversely, high temperatures can lead to reduced fluazifop efficacy.[4]

¢ Plant Circadian Rhythms: Plants have internal clocks that regulate many physiological
processes, including leaf movement and metabolic pathways.[6][7] These rhythms can
influence how effectively a herbicide is absorbed, translocated, and metabolized.

Q3: Which environmental variable is most strongly correlated with fluazifop performance?

A3: Studies have shown that weed leaf angle has the strongest correlation with fluazifop
performance.[1][2][3] Environmental variables like air temperature, relative humidity, and PAR
influence the leaf angle, which in turn directly affects the efficacy of the herbicide application.[3]

[5]

Troubleshooting Guide

Problem: | applied fluazifop in the middle of the day (e.g., noon) and observed poor weed
control.

» Potential Cause 1: Unfavorable Environmental Conditions. High temperatures and low
relative humidity are common during midday.[1][4] These conditions can cause spray
droplets to evaporate more quickly and may reduce herbicide absorption by the plant.

o Potential Cause 2: Weed Leaf Orientation. The target grass weeds may have altered their
leaf orientation to a more vertical position to minimize heat and light stress during the hottest
part of the day.[3][5] This posture reduces the interception of the herbicide spray.

o Solution: For optimal results, consider shifting fluazifop applications to the early morning
hours (e.g., 6 a.m.) or even during the night when conditions are generally more favorable
(lower temperature, higher humidity) and weed leaves are more horizontally oriented.[2][3]
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Problem: My nocturnal (night-time) application of fluazifop was more effective than my
afternoon application. Is this expected?

o Explanation: Yes, this is an expected outcome.[1][2][3] Nocturnal applications often provide
better weed control compared to afternoon applications. This is attributed to more favorable
environmental conditions (lower temperature, higher humidity) and a more receptive leaf
posture for herbicide interception during the night.

Quantitative Data Summary

The following table summarizes the results from a field experiment assessing the dose of
fluazifop-p-butyl required to reduce the dry shoot mass of the weed Urochloa plantaginea by
80% (Dso) when applied at different times of the day.

o Air Relative ]

Application - Leaf Angle Efficacy
. Temperatur  Humidity Dso (g ha™?) .
Time (°) Ranking
e (°C) (%)

2a.m. 18.1 91 55 114.7 High
6 a.m. 17.5 93 60 98.6 Highest
11 a.m. 26.7 62 35 175.4 Low
4 p.m. 29.1 55 40 >200 Lowest
9 p.m. 215 85 50 141.2 Moderate

Data synthesized from Cieslik et al., 2017.[3][5] A lower Dso value indicates higher herbicide
efficacy.

Experimental Protocols
Protocol: Assessing Time-of-Day Effect on Fluazifop
Phytotoxicity

This protocol is based on the methodology used to evaluate the efficacy of fluazifop-p-butyl on
grass weeds.[1][2][3]
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. Experimental Design:

Layout: Use a randomized complete block design with a factorial arrangement of treatments
and a minimum of three to four replications.[8]

Factors:
o Factor A: Application Time of Day (e.g., 2 a.m., 6 a.m., 11 a.m., 4 p.m., 9 p.m.).

o Factor B: Herbicide Dose (e.qg., five rates from a low to a high dose, such as 80, 110, 140,
170, and 200 g ha™1).

Controls: Include an untreated control plot in each replication for comparison.
. Plant Material and Growth Conditions:

Crop: Grow a dicotyledonous crop in which fluazifop is registered for use (e.g., common
bean, soybean).[3][9]

Weed: Ensure a uniform population of the target grass weed (e.g., Urochloa plantaginea).

Growth Stage: Apply the herbicide when the weed is at an early, active growth stage (e.g., 2-
5 leaves) and the crop has reached the recommended stage for application.[3][9]

. Herbicide Application:

Equipment: Use a calibrated research sprayer (e.g., COz-pressurized backpack sprayer)
equipped with flat-fan nozzles to ensure uniform coverage.

Procedure: At each designated time, apply the different doses of fluazifop to the respective
plots.

Data Collection at Application: For each application time, record key environmental variables:
o Air Temperature (°C)

o Relative Humidity (%)
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o Photosynthetically Active Radiation (PAR) (umol m—2 s—1)
o Weed Leaf Angle (°) (measured from the horizontal plane).[1][3]
4. Data Assessment:

o Timing: Assess phytotoxicity and weed control at a set interval after treatment, typically 14 to
21 days.[3][10]

o Metrics:

o Visual Weed Control: Rate on a scale of 0% (no effect) to 100% (complete plant death)
compared to the untreated control.

o Phytotoxicity to Crop: Visually assess any injury to the crop using a similar 0-100% scale.

o Biomass Reduction: Harvest the above-ground biomass of the target weed from a defined
area (e.g., a quadrat) in each plot. Dry the biomass to a constant weight and calculate the
percent reduction relative to the untreated control.[3]

5. Statistical Analysis:
e Analyze the data using Analysis of Variance (ANOVA).

« If treatment effects are significant, use regression analysis (e.g., a sigmoidal model) to
determine the herbicide dose required to achieve a specific level of control (e.g., 50% or
80% reduction in dry mass) for each application time.[5]

Visualizations
Experimental Workflow
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Caption: Workflow for an experiment testing fluazifop efficacy by time of day.
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Caption: Relationship between time of day, environment, and fluazifop efficacy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.researchgate.net/publication/315946912_Fluazifop-P-butyl_efficacy_as_a_function_of_application_time_and_herbicide_dose
https://awsjournal.org/article/fluazifop-p-butyl-efficacy-as-a-function-of-application-time-and-herbicide-dose/
https://awsjournal.org/article/fluazifop-p-butyl-efficacy-as-a-function-of-application-time-and-herbicide-dose/
https://www.scielo.br/j/pd/a/GHTp4cDZpR76w5SpJQkDrNP/?lang=en
https://scite.ai/reports/fluazifop-p-butyl-efficacy-as-a-function-6PvAeV
https://www.scielo.br/j/pd/a/GHTp4cDZpR76w5SpJQkDrNP/?format=html&lang=en
https://www.researchgate.net/publication/11346106_Circadian_response_of_annual_weeds_to_glyfosate_and_glufosinate
https://pmc.ncbi.nlm.nih.gov/articles/PMC12371149/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12371149/
https://www.fs.usda.gov/pnw/pubs/pnw_gtr127.pdf
https://www.knowledgehub.ccardesa.org/sites/default/files/ickm-documents/Fluazifop%20recommendation%20sheet%20%20-%20AGRO-%20Final%2021%20July%20PDF.pdf
https://www.mdpi.com/2077-0472/12/3/353
https://www.benchchem.com/product/b150276#effect-of-application-time-of-day-on-fluazifop-phytotoxicity
https://www.benchchem.com/product/b150276#effect-of-application-time-of-day-on-fluazifop-phytotoxicity
https://www.benchchem.com/product/b150276#effect-of-application-time-of-day-on-fluazifop-phytotoxicity
https://www.benchchem.com/product/b150276#effect-of-application-time-of-day-on-fluazifop-phytotoxicity
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b150276?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150276?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150276?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

